(Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide

• IUPAC Name: N-[5,6-dimethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C17H17N3O7S/c1-24-7-6-19-10-8-12(25-2)13(26-3)9-14(10)28-17(19)18-16(21)11-4-5-15(27-11)20(22)23/h4-5,8-9H,6-7H2,1-3H3
• InChI Key: YCHIFCWJOLCYHQ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=CC(=C(C=C2SC1=NC(=O)C3=CC=C(O3)[N+](=O)[O-])OC)OC
• Molecular Formula: C17H17N3O7S
• Molecular Weight: 407.4 g/mol
• CAS No.: 895458-46-5

Description

(Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide is a potent and selective small-molecule inhibitor of B-cell lymphoma 2 (Bcl-2) family proteins. Its primary research value lies in its ability to induce apoptosis (programmed cell death) in cancer cells by disrupting the protein-protein interactions between pro-survival Bcl-2 members (like Bcl-2, Bcl-xL) and pro-apoptotic proteins such as BIM and BAX. This mechanism is particularly relevant in the study of hematological malignancies, where cancer cells often overexpress Bcl-2 to evade cell death. Research indicates this compound demonstrates high potency and efficacy in models of chronic lymphocytic leukemia (CLL), making it a valuable chemical tool for investigating the Bcl-2 pathway, studying mechanisms of treatment resistance, and developing novel anti-cancer therapeutics. This product is intended for research applications in vitro and is strictly For Research Use Only. It is not intended for diagnostic or therapeutic procedures. Source

Biological Activity

(Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide is a synthetic compound belonging to the class of benzothiazole derivatives. This compound exhibits a complex structure characterized by a benzo[d]thiazole core, methoxy groups, and a nitro-substituted furan ring. Its unique structural features suggest potential for diverse biological activities, making it a subject of interest in medicinal chemistry.

Chemical Structure and Properties

The molecular formula for this compound is $C_{21}H_{24}N_{2}O_{6}S$ with a molecular weight of approximately 432.5 g/mol. The presence of multiple functional groups enhances its reactivity and interactions within biological systems.

Property	Value
Molecular Formula	C₁₉H₁₉N₃O₆S
Molecular Weight	432.5 g/mol
Structure	Chemical Structure

Biological Activity Overview

The biological activity of (Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide has been assessed through various in vitro and in vivo studies. Key areas of focus include:

1. Anticancer Activity
Research indicates that benzothiazole derivatives can inhibit cancer cell proliferation. For instance, compounds similar to this one have shown significant activity against various cancer cell lines, including A431, A549, and H1299. In particular, studies have demonstrated that these compounds can induce apoptosis and halt cell cycle progression at specific concentrations (1–4 μM) .

2. Enzyme Inhibition
The compound’s potential as an enzyme inhibitor has been evaluated, particularly against the NQO2 enzyme. Benzothiazole derivatives have exhibited varying degrees of inhibition with IC50 values ranging from nanomolar to micromolar levels depending on structural modifications. For example, compounds with methoxy substitutions showed enhanced inhibitory effects compared to their halogenated counterparts .

3. Antimicrobial Activity
Compounds within the benzothiazole class have also been studied for their antimicrobial properties. The presence of methoxy groups has been correlated with increased antimicrobial efficacy against several pathogens .

Case Studies and Research Findings

Recent studies have provided insights into the biological mechanisms and therapeutic potentials of this compound:

• Study on Apoptosis Induction : A study involving the compound B7 (related to the benzothiazole class) demonstrated its ability to promote apoptosis in cancer cells through caspase activation and modulation of pro-inflammatory cytokines like IL-6 and TNF-α .
• Structural Activity Relationships (SAR) : Investigations into the SAR of benzothiazole derivatives revealed that modifications such as introducing methoxy or nitro groups significantly influenced biological activity. For example, replacing methoxy groups with hydroxyl groups enhanced NQO2 inhibition significantly .

Comparison with Similar Compounds

Structural Analogues from Thiazolo-Pyrimidine Derivatives ()

Compounds 11a and 11b (thiazolo[3,2-a]pyrimidine derivatives) share a thiazole core but differ in their fused ring systems and substituents:

Parameter	Target Compound	Compound 11a ()	Compound 11b ()
Core structure	Benzo[d]thiazole	Thiazolo[3,2-a]pyrimidine	Thiazolo[3,2-a]pyrimidine
Key substituents	5,6-dimethoxy, 3-(2-methoxyethyl)	2,4,6-trimethylbenzylidene	4-cyanobenzylidene
Functional groups	Nitrofuran carboxamide	Carbonitrile (CN)	Carbonitrile (CN)
Molecular formula	C₁₈H₂₀N₄O₇S (calculated)	C₂₀H₁₀N₄O₃S	C₂₂H₁₇N₃O₃S
Molecular weight	~452.44 g/mol	386.38 g/mol	403.44 g/mol
Melting point	Not reported	243–246 °C	213–215 °C

Key differences :

• Higher molecular weight in the target compound due to methoxy substituents may increase lipophilicity, affecting bioavailability.

Benzo[d]thiazole Derivatives ()

The PubChem-listed compound (Z)-N-(3-allyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide shares the benzo[d]thiazole core and nitrofuran carboxamide group but differs in substituents:

• Substituents : 3-allyl and 6-methoxy vs. 5,6-dimethoxy and 3-(2-methoxyethyl) in the target.
• Impact : The allyl group introduces steric bulk, while the 2-methoxyethyl chain in the target may enhance solubility via ether oxygen interactions .

Thiazolylmethylcarbamate Analogs ()

Compounds such as Bis(thiazol-5-ylmethyl) carbamates differ significantly:

• Core structure : Carbamate-linked thiazoles vs. carboxamide-linked benzothiazole in the target.

Research Findings and Data Analysis

Spectroscopic Comparisons

• IR spectroscopy : The target’s nitro group would show strong absorption near 1,520–1,350 cm⁻¹, while ’s nitriles absorb at ~2,219 cm⁻¹ .
• NMR : Methoxy protons (δ ~3.2–3.8 ppm) in the target contrast with methyl groups (δ ~2.2–2.4 ppm) in ’s compounds .

Q & A

Q. What are the recommended synthetic routes for synthesizing this compound?

The synthesis typically involves multi-step reactions focusing on constructing the benzothiazole core and introducing substituents. Key steps include:

• Benzothiazole ring formation : Cyclization of 2-aminothiophenol derivatives with aldehydes/ketones under acidic conditions .
• Substitution reactions : Methoxyethyl and nitrofuran groups are introduced via nucleophilic substitution or coupling reactions. For example, alkylation of the benzothiazole nitrogen with 2-methoxyethyl halides under basic conditions .
• Carboxamide linkage : Coupling the nitrofuran-2-carboxylic acid moiety to the benzothiazole intermediate using carbodiimide-based reagents (e.g., EDC/HOBt) .

Q. Example Reaction Table :

Step	Reaction Type	Reagents/Conditions	Yield (%)
1	Cyclization	H2SO4, 80°C, 6h	60–70
2	Alkylation	K2CO3, DMF, 60°C	50–65
3	Amide Coupling	EDC, HOBt, DCM	70–85

Q. What analytical techniques are critical for structural confirmation and purity assessment?

• NMR Spectroscopy : 1H and 13C NMR confirm regiochemistry and Z/E configuration (e.g., characteristic imine proton shifts at δ 8.5–9.5 ppm) .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular formula (e.g., [M+H]+ for C19H20N3O7S2: calculated 466.0748) .
• HPLC-PDA : Assesses purity (>95% by area normalization) .

Q. Key Analytical Parameters :

Technique	Parameters
1H NMR	500 MHz, DMSO-d6
HRMS	ESI+, m/z 466.0748
HPLC	C18 column, 70:30 MeOH/H2O

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance yield and selectivity?

• Solvent Selection : Polar aprotic solvents (e.g., DMF) improve alkylation efficiency by stabilizing transition states .
• Catalyst Screening : Pd-based catalysts (e.g., Pd(PPh3)4) enhance coupling reactions for nitrofuran incorporation .
• Temperature Control : Lower temperatures (0–5°C) during amide coupling reduce side-product formation .

Q. Case Study :

• Issue : Low yield (<50%) in alkylation step.
• Solution : Switching from K2CO3 to Cs2CO3 increased basicity and improved nucleophilic substitution, raising yield to 65% .

Q. What strategies resolve contradictions in reported biological activity data?

Contradictions may arise from assay variability (e.g., bacterial strain differences) or impurities. Mitigation strategies include:

• Standardized Assays : Use CLSI guidelines for antimicrobial testing to ensure reproducibility .
• Dose-Response Curves : Establish IC50/EC50 values across multiple cell lines (e.g., HepG2 vs. MCF-7 for anticancer activity) .
• Metabolite Profiling : LC-MS/MS identifies degradation products that may interfere with activity .

Q. Example Data Comparison :

Study	MIC (µg/mL) vs. S. aureus	Notes
A	12.5	Pure compound
B	50.0	90% purity, impurities detected

Q. How is the mechanism of action elucidated for this compound?

• Target Identification :
  • Pull-Down Assays : Biotinylated analogs capture binding proteins (e.g., nitroreductases in bacterial cells) .
  • Molecular Docking : Nitrofuran moiety interacts with NADH-binding pockets in nitroreductase enzymes .
• Pathway Analysis : RNA-seq reveals downregulation of DNA repair genes (e.g., recA) in treated E. coli .

Q. Key Findings :

• Nitro group reduction generates reactive intermediates, causing DNA strand breaks .
• Methoxyethyl side chain enhances membrane permeability, increasing intracellular accumulation .

Structure-Activity Relationship (SAR) Considerations

Q. Modifications Impacting Bioactivity :

Substituent	Effect
5,6-Dimethoxy	↑ Lipophilicity, improves CNS penetration
2-Methoxyethyl	↓ Cytotoxicity via reduced off-target binding
Nitro Group	Essential for pro-drug activation

Q. SAR Table :

Analog	Substituent Changes	MIC (µg/mL)
1	5-NO2 → 5-NH2	>100
2	Methoxyethyl → Methyl	25